Cas no 685103-98-4 (4-isoquinolineboronic acid pinacol ester)

4-isoquinolineboronic acid pinacol ester Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
• 4-Isoquinolineboronic acid pinacol ester
• Isoquinoline-4-boronic acid pinacol ester
• 2-(4-Isoquinolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Isoquinoline-4-boronic Acid Pinacol Ester
• ISOQUINOLINE-4-BORONIC ACID, PINACOL ESTER
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-isoquinoline
• 4-Isoquinolineboronicacidpinacolester
• PubChem23522
• LOMKRPABAXIQJL-UHFFFAOYSA-N
• BM225
• KM1208
• AB22037
• TRA0050495
• 685103-98-4
• SCHEMBL190392
• FT-0644845
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
• I0739
• Z1336745142
• CS-W012579
• DS-13536
• J-513435
• AM20061439
• DTXSID80375248
• EN300-212570
• ISOQUINOLIN-4-YLBORONIC ACID PINACOL ESTER
• MFCD05663891
• AKOS016001353
• 4-Isoquinolineboronic acid pinacol ester, 96%
• A9117
• SY006473
• +Expand

• MDL： MFCD05663891
• InChIKey： LOMKRPABAXIQJL-UHFFFAOYSA-N
• Inchi： 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-10-17-9-11-7-5-6-8-12(11)13/h5-10H,1-4H3
• SMILES： O1B(C2=C([H])N=C([H])C3=C([H])C([H])=C([H])C([H])=C23)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 255.14300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 255.143
• Heavy Atom Count: 19
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 31.4

Experimental Properties

• LogP: 2.53400
• PSA: 31.35000
• Refractive Index: 1.558
• Boiling Point: 397.5°C at 760 mmHg
• Melting Point: 99.0 to 103.0 deg-C
• Flash Point: 194.2°C
• Density: 1.1

4-isoquinolineboronic acid pinacol ester Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-isoquinolineboronic acid pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%